Cas no 1391431-90-5 ((S)-1-(2,5-Difluorophenyl)propan-1-amine hydrochloride)

• Product Name: (S)-1-(2,5-Difluorophenyl)propan-1-amine hydrochloride
• CAS No: 1391431-90-5
• MF: C₉H₁₂ClF₂N
• MW: 207.6481
• MDL: MFCD12757712
• CID: 2094582
• Update Time: 2025-11-06

(S)-1-(2,5-Difluorophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,5-Difluorophenyl)propan-1-amine hydrochloride
• AK134085
• ST2414526
• AX8255636
• (S)-1-(2,5-Difluorophenyl)propan-1-amine HCl
• (1S)-1-(2,5-difluorophenyl)propan-1-amine hydrochloride
• (1S)-1-(2,5-Difluorophenyl)propan-1-amine--hydrogen chloride (1/1)
• Benzenemethanamine, alpha-ethyl-2,5-difluoro-, hydrochloride (1:1), (alphaS)-

• MDL： MFCD12757712
• Inchi： 1S/C9H11F2N.ClH/c1-2-9(12)7-5-6(10)3-4-8(7)11;/h3-5,9H,2,12H2,1H3;1H/t9-;/m0./s1
• InChI Key： RXYPROYXZWFRHT-FVGYRXGTSA-N
• SMILES： Cl[H].FC1C([H])=C([H])C(=C([H])C=1[C@]([H])(C([H])([H])C([H])([H])[H])N([H])[H])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on (S)-1-(2,5-Difluorophenyl)propan-1-amine hydrochloride

Introduction to (S)-1-(2,5-Difluorophenyl)propan-1-amine Hydrochloride (CAS No. 1391431-90-5)

(S)-1-(2,5-Difluorophenyl)propan-1-amine hydrochloride (CAS No. 1391431-90-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique properties and potential therapeutic applications. This compound is a derivative of propanamine, where the amine group is substituted with a 2,5-difluorophenyl moiety, and it exists in the hydrochloride salt form. The presence of the fluorine atoms and the chiral center at the propanamine carbon contribute to its distinct chemical and biological characteristics.

The chiral nature of (S)-1-(2,5-Difluorophenyl)propan-1-amine hydrochloride is particularly important in pharmaceutical development, as enantiomers can exhibit different pharmacological activities, metabolic profiles, and toxicity levels. This compound has been extensively studied for its potential as a lead compound in the development of new drugs targeting various diseases, including neurological disorders and cancer.

Recent research has highlighted the antidepressant and anxiolytic properties of (S)-1-(2,5-Difluorophenyl)propan-1-amine hydrochloride. Studies have shown that this compound can modulate serotonin and norepinephrine reuptake, making it a promising candidate for the treatment of mood disorders. Additionally, its ability to cross the blood-brain barrier efficiently enhances its therapeutic potential in central nervous system (CNS) disorders.

In the context of cancer research, (S)-1-(2,5-Difluorophenyl)propan-1-amine hydrochloride has demonstrated selective cytotoxicity against various cancer cell lines. Mechanistic studies suggest that this compound may induce apoptosis through the activation of specific signaling pathways. These findings have sparked interest in further investigating its potential as an anticancer agent, particularly in combination with other chemotherapeutic drugs.

The synthesis of (S)-1-(2,5-Difluorophenyl)propan-1-amine hydrochloride involves several steps, including the preparation of the chiral propanamine intermediate and subsequent functionalization with the 2,5-difluorophenyl group. Advanced synthetic methods such as asymmetric synthesis and catalytic processes have been employed to achieve high enantiomeric purity and yield. These synthetic strategies are crucial for ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

Pharmacokinetic studies have revealed that (S)-1-(2,5-Difluorophenyl)propan-1-amine hydrochloride exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are essential for developing effective oral formulations that can be administered conveniently to patients. Furthermore, preclinical studies have shown that this compound has a favorable safety profile, with minimal adverse effects observed at therapeutic doses.

The clinical development of (S)-1-(2,5-Difluorophenyl)propan-1-amine hydrochloride is currently underway, with several Phase I and II trials evaluating its efficacy and safety in treating various conditions. Early results from these trials have been promising, indicating that this compound has the potential to become a valuable addition to the therapeutic arsenal for treating mood disorders and certain types of cancer.

In conclusion, (S)-1-(2,5-Difluorophenyl)propan-1-amine hydrochloride (CAS No. 1391431-90-5) is a promising chiral compound with diverse therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.